N-[cyano(cyclopropyl)methyl]-2-sulfanyl-1,3-benzoxazole-6-carboxamide

• IUPAC Name: N-[cyano(cyclopropyl)methyl]-2-sulfanylidene-3H-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C13H11N3O2S/c14-6-10(7-1-2-7)15-12(17)8-3-4-9-11(5-8)18-13(19)16-9/h3-5,7,10H,1-2H2,(H,15,17)(H,16,19)
• InChI Key: IAHBJWGRGFMKPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C#N)NC(=O)C2=CC3=C(C=C2)NC(=S)O3
• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol

Description

“N-[cyano(cyclopropyl)methyl]-2-sulfanyl-1,3-benzoxazole-6-carboxamide” is a complex organic compound. It contains a benzoxazole ring, which is a type of heterocyclic compound. The molecule also includes a cyano group (CN), a sulfanyl group (SH), and a carboxamide group (CONH2). The cyclopropyl group is a three-membered carbon ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For instance, the Suzuki-Miyaura coupling reaction could be used to form carbon-carbon bonds. The cyano group might be introduced through a cyanation reaction.

Molecular Structure Analysis

The molecule contains a benzoxazole ring, a cyclopropyl ring, and various functional groups. The benzoxazole ring is a heterocyclic compound, which means it contains atoms of at least two different elements. The cyclopropyl group is a three-membered carbon ring.

Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. For example, the cyano group could undergo transformations such as hydrolysis, hydration, reduction, and nucleophilic additions. The boronic acid group, if present, could participate in Suzuki-Miyaura coupling reactions.